4-Amino-2-iodobenzoic acid
Overview
Description
4-Amino-2-iodobenzoic acid is a derivative of benzoic acid which has an amino group at the 4th position and an iodine atom at the 2nd position of the benzene ring . It is used in various chemical reactions due to its unique structure .
Synthesis Analysis
The synthesis of 2-Iodobenzoic acid, a related compound, can be achieved by a Sandmeyer reaction, which involves the diazotization of anthranilic acid followed by a reaction with iodide . Another synthetic method involves the reaction of chloro-5-iodo ethyl benzoate with sodium hydroxide and ethanol at 75-80°C .Molecular Structure Analysis
The molecular formula of 4-Amino-2-iodobenzoic acid is C7H6INO2 . The compound has a molecular weight of 263.03 . The structure includes a benzene ring with an iodine atom and an amino group attached at the 2nd and 4th positions respectively, and a carboxylic acid group attached to the benzene ring .Chemical Reactions Analysis
The carboxylic acid functionality of 4-iodobenzoic acid, a related compound, undergoes Fischer–Speier esterification with methanol to form the ester methyl 4-iodobenzoate . The oxidation of alcohols to carbonyl compounds is a major application of 2-Iodoxybenzoic acid .Scientific Research Applications
Organocatalysts and Reagents
4-Amino-2-iodobenzoic acid can be used in the preparation of nonexplosive cyclic hypervalent iodine (III) oxidants. These oxidants serve as efficient organocatalysts and reagents for various reactions .
Decarboxylative Alkynylation
This compound has been used as a catalyst and reagent in decarboxylative alkynylation , a reaction that forms carbon-carbon triple bonds.
Decarboxylative Acylarylation
4-Amino-2-iodobenzoic acid is also used in decarboxylative acylarylation , a reaction that forms carbon-carbon single bonds.
Oxyalkenylation and Oxyarylation
This compound is used in oxyalkenylation and oxyarylation reactions, which are used to introduce oxygen atoms into organic molecules.
Oxidative C–H Arylation
4-Amino-2-iodobenzoic acid is used in oxidative C–H arylation , a reaction that forms carbon-carbon single bonds.
C-H Oxidation
This compound is used in C-H oxidation , a reaction that introduces oxygen atoms into organic molecules.
Ring-Opening Hydrazination
4-Amino-2-iodobenzoic acid is used in ring-opening hydrazination , a reaction that forms nitrogen-nitrogen single bonds.
Asymmetric Intramolecular α-Cyclopropanation
This compound is used in asymmetric intramolecular α-cyclopropanation , a reaction that forms carbon-carbon single bonds.
Safety and Hazards
properties
IUPAC Name |
4-amino-2-iodobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6INO2/c8-6-3-4(9)1-2-5(6)7(10)11/h1-3H,9H2,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BECAAKAVMYEKLN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1N)I)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6INO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50559033 |
Source
|
| Record name | 4-Amino-2-iodobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50559033 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
263.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-2-iodobenzoic acid | |
CAS RN |
73655-51-3 |
Source
|
| Record name | 4-Amino-2-iodobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50559033 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-amino-2-iodobenzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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